Cas no 221899-21-4 (Macrocarpal N)

Macrocarpal N is a naturally occurring phloroglucinol derivative isolated from Eucalyptus species, particularly Eucalyptus globulus. This compound exhibits notable biological activity, including antimicrobial and anti-inflammatory properties, making it valuable for pharmaceutical and cosmetic research. Its unique structure, featuring a macrocyclic diterpene framework, contributes to its selective interaction with microbial cell membranes and enzymatic pathways. Macrocarpal N is also studied for its potential role in inhibiting biofilm formation and modulating oxidative stress responses. With high purity and stability, it serves as a reliable reference standard in analytical applications. Its multifunctional profile positions it as a promising candidate for therapeutic and industrial applications.

Macrocarpal N structure

Product Name:Macrocarpal N

CAS No:221899-21-4

MF:C₂₈H₃₈O₇

MW:486.59712934494

CID:837404

PubChem ID:137795376

Update Time:2025-06-09

Macrocarpal N Chemical and Physical Properties

Names and Identifiers

- Macrocarpal N
- 5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde
- Macrocarpal AM 1
- 172617-99-1
- (+)-Macrocarpal N; Macrocarpal N
- 221899-21-4
- [ "" ]
- CHEMBL3903724
- CID 91895404
- FS-10058
- 5-[(1S)-1-[(1R,2R)-2-[(1R,3R)-2,2-DIMETHYL-3-(3-OXOBUTYL)CYCLOPROPYL]-1-METHYL-3-OXOCYCLOPENTYL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
- AKOS032961719
- Inchi： 1S/C28H38O7/c1-14(2)11-19(21-25(34)16(12-29)24(33)17(13-30)26(21)35)28(6)10-9-20(32)23(28)22-18(27(22,4)5)8-7-15(3)31/h12-14,18-19,22-23,33-35H,7-11H2,1-6H3/t18?,19?,22?,23?,28-/m1/s1
- InChI Key： KGPNGYABEKLGJP-MPYWHCFBSA-N
- SMILES： O=C1CC[C@](C)(C(C2C(=C(C=O)C(=C(C=O)C=2O)O)O)CC(C)C)C1C1C(CCC(C)=O)C1(C)C

Computed Properties

Exact Mass: 486.26200
Monoisotopic Mass: 486.262
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 10
Complexity: 813
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 129A^2
XLogP3: 4.8

Experimental Properties

Color/Form: Yellow powder
Density: 1.2±0.1 g/cm3
Boiling Point: 559.7±50.0 °C at 760 mmHg
Flash Point: 306.3±26.6 °C
PSA: 128.97000
LogP: 5.18490
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Macrocarpal N Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Macrocarpal N Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M97220-5mg	5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde	221899-21-4		5mg	¥5600.0	2021-09-08
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